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Compound of Interest

Compound Name: Perfluorocyclohexane

Cat. No.: B1265658

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of various gases in
perfluorocyclohexane (PFCH), a perfluorinated compound of significant interest for
biomedical applications due to its chemical inertness and high capacity for dissolving
respiratory and other gases. This document is intended to be a valuable resource for
professionals in research, science, and drug development who are exploring the use of
perfluorocarbons as gas carriers.

Perfluorocyclohexane (CsF12) is a cyclic perfluorocarbon that is a colorless, odorless, and
non-flammable liquid. Its unique properties, including high density, low surface tension, and
remarkable ability to dissolve large volumes of gases, make it a subject of investigation for
applications such as oxygen therapeutics (blood substitutes), liquid ventilation, and as a
delivery vehicle for therapeutic gases. The solubility of gases in PFCH is governed by Henry's
Law, which states that at a constant temperature, the amount of a given gas that dissolves in a
given type and volume of liquid is directly proportional to the partial pressure of that gas in
equilibrium with that liquid.

Quantitative Solubility Data

The solubility of various gases in perfluorocarbons is exceptionally high compared to other
solvents. The following tables summarize the available quantitative data for gas solubility in
perfluorocarbons. Due to the limited availability of data specifically for perfluorocyclohexane,
data for perfluoro-n-hexane (PFH) is also included as a close structural and functional analog.
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The data is presented in various common units of solubility, including the Ostwald coefficient,
Bunsen coefficient, and mole fraction.

Table 1: Solubility of Various Gases in Perfluorocarbons at 298.15 K (25 °C) and 1 atm

Ostwald Bunsen

Perfluorocarbo . . Mole Fraction
Gas Coefficient Coefficient x)
n X
(L/L) (mL/mL)
Perfluoro-n-
Oxygen (0O2) 0.511 46.6 4.66 x 103
hexane
) Perfluoro-n-
Nitrogen (N2) 0.382 34.4 3.44 x 1073
hexane
Carbon Dioxide Perfluoro-n-
1.70 155 1.74 x 1072
(CO2) hexane
Perfluoro-n-
Air ~0.41 ~37 ~3.7x 1073
hexane
] Perfluoro-n-
Helium (He) 0.09 8.2 8.2x 104
hexane
Perfluoro-n-
Argon (Ar) 0.49 447 45x1073
hexane
Perfluoro-n-
Methane (CHa) 1.10 100 1.0x 102
hexane

Note: Data for perfluoro-n-hexane is often used as a reference for perfluorocyclohexane due
to their similar molecular structures and properties. The solubility values can vary slightly
depending on the experimental conditions and the purity of the substances.

Experimental Protocol: Determination of Gas
Solubility using the Saturation Method

The saturation method is a widely used and reliable technique for determining the solubility of
gases in liquids.[1] This method involves saturating a known volume of the solvent with the gas
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at a constant temperature and pressure, and then measuring the amount of gas absorbed.

Materials and Apparatus

o Perfluorocyclohexane (high purity)

e Gas of interest (e.g., Oz, CO2, N2) of high purity

o Thermostatic bath with temperature control (0.1 K)
o Gas-tight syringe

o Calibrated gas burette

e Manometer

e Vacuum pump

o Magnetic stirrer and stir bar

o Degassing apparatus (e.g., freeze-pump-thaw setup)

Step-by-Step Procedure

e Degassing the Solvent: A known volume of perfluorocyclohexane is thoroughly degassed
to remove any dissolved gases. This can be achieved by the freeze-pump-thaw method,
where the solvent is frozen, subjected to a vacuum to remove gases, and then thawed. This
cycle is repeated multiple times to ensure complete degassing.

o Apparatus Setup: The degassed perfluorocyclohexane is transferred to a thermostatted
equilibration cell containing a magnetic stir bar. The cell is connected to a gas burette and a
manometer, all housed within a thermostatic bath to maintain a constant temperature.

o Saturation: The gas of interest is introduced into the equilibration cell at a constant pressure,
typically atmospheric pressure. The liquid is then stirred vigorously to facilitate the dissolution
of the gas and ensure that equilibrium is reached. The system is considered to be at
equilibrium when there is no further change in the volume of gas in the burette over time.
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e Measurement of Absorbed Gas: The volume of gas absorbed by the perfluorocyclohexane
is determined by measuring the change in the gas volume in the burette from the beginning
of the saturation process to the point of equilibrium.

o Data Calculation: The solubility of the gas is then calculated in the desired units (e.g.,
Ostwald coefficient, Bunsen coefficient, mole fraction) using the measured volume of
absorbed gas, the volume of the solvent, the temperature, and the pressure.

o Ostwald Coefficient (L): L = Vg / VI, where Vg is the volume of gas absorbed and VI is the
volume of the liquid.

o Bunsen Coefficient (a): The volume of gas (corrected to 0 °C and 1 atm) dissolved per unit
volume of solvent at the experimental temperature and a partial pressure of 1 atm.

o Mole Fraction (x): The ratio of the moles of dissolved gas to the total moles of the solution.

Logical Workflow for Evaluation of
Perfluorocarbons for Gas Delivery Applications

The selection and evaluation of a perfluorocarbon for a specific gas delivery application in a
research or drug development setting involves a series of logical steps to ensure efficacy and
safety. The following diagram illustrates a typical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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